Cas no 2228373-27-9 (5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol)
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol
- EN300-1787804
- 2228373-27-9
-
- Inchi: 1S/C13H17NOS/c1-13(2,15)9-5-8-12-14-10-6-3-4-7-11(10)16-12/h3-4,6-7,15H,5,8-9H2,1-2H3
- InChI Key: HZASZHKRPIKJIQ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1CCCC(C)(C)O
Computed Properties
- Exact Mass: 235.10308534g/mol
- Monoisotopic Mass: 235.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 61.4Ų
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1787804-0.05g |
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol |
2228373-27-9 | 0.05g |
$900.0 | 2023-09-19 | ||
| Enamine | EN300-1787804-0.1g |
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol |
2228373-27-9 | 0.1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1787804-0.25g |
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol |
2228373-27-9 | 0.25g |
$985.0 | 2023-09-19 | ||
| Enamine | EN300-1787804-0.5g |
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol |
2228373-27-9 | 0.5g |
$1027.0 | 2023-09-19 | ||
| Enamine | EN300-1787804-1.0g |
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol |
2228373-27-9 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1787804-2.5g |
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol |
2228373-27-9 | 2.5g |
$2100.0 | 2023-09-19 | ||
| Enamine | EN300-1787804-5.0g |
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol |
2228373-27-9 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1787804-10.0g |
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol |
2228373-27-9 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1787804-1g |
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol |
2228373-27-9 | 1g |
$1070.0 | 2023-09-19 | ||
| Enamine | EN300-1787804-5g |
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol |
2228373-27-9 | 5g |
$3105.0 | 2023-09-19 |
5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol
5-(1,3-Benzothiazol-2-yl)-2-methylpentan-2-ol (CAS No. 2228373-27-9): A Comprehensive Overview
5-(1,3-Benzothiazol-2-yl)-2-methylpentan-2-ol (CAS No. 2228373-27-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.
The benzothiazole moiety in 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol is a heterocyclic aromatic ring system consisting of a benzene ring fused with a thiazole ring. This structural feature imparts the compound with enhanced stability and reactivity, making it a valuable scaffold for drug discovery and development. The methylpentan-2-ol substituent further enhances the compound's solubility and bioavailability, which are crucial factors in pharmaceutical applications.
Recent studies have highlighted the potential of 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.
In addition to its anti-inflammatory properties, 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol has shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective cytotoxicity observed in cancer cells, while sparing normal cells, suggests that 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol may have a favorable safety profile for clinical use.
The pharmacokinetic properties of 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol have also been extensively studied. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable half-life, which are essential for sustained therapeutic effects. Furthermore, the compound's low toxicity and minimal side effects make it an attractive candidate for further clinical development.
The synthesis of 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol involves several well-established chemical reactions. One common approach is to start with 1,3-benzothiazole and react it with an appropriate aldehyde or ketone to form the desired alcohol derivative. The synthetic route can be optimized to achieve high yields and purity, ensuring that the final product meets pharmaceutical standards.
In conclusion, 5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol (CAS No. 2228373-27-9) represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable target for further research and potential clinical applications. Ongoing studies are expected to uncover additional therapeutic benefits and optimize its use in treating various diseases.
2228373-27-9 (5-(1,3-benzothiazol-2-yl)-2-methylpentan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)